N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea
Overview
Description
N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a critical regulator of cellular energy homeostasis, which is involved in various physiological and pathological processes, including metabolism, inflammation, and cancer. A-769662 has gained significant attention in recent years due to its potential therapeutic applications in metabolic disorders and cancer.
Mechanism of Action
N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea activates AMPK by binding to the γ-subunit of the enzyme, which results in conformational changes that lead to increased phosphorylation of the α-subunit. AMPK activation by this compound leads to the inhibition of ATP-consuming processes, such as protein synthesis and lipid biosynthesis, and the activation of ATP-generating processes, such as glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects:
AMPK activation by this compound has been shown to have various biochemical and physiological effects, including:
- Increased glucose uptake and utilization
- Increased fatty acid oxidation and mitochondrial biogenesis
- Inhibition of protein synthesis and lipid biosynthesis
- Inhibition of pro-inflammatory cytokine and chemokine production
- Induction of cell cycle arrest and apoptosis in cancer cells
Advantages and Limitations for Lab Experiments
N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea has several advantages and limitations for lab experiments. Some of the advantages include:
- Selective activation of AMPK without affecting other kinases
- Potent and rapid activation of AMPK
- Availability of commercial sources
Some of the limitations include:
- Limited solubility in aqueous solutions
- Potential off-target effects at high concentrations
- Limited in vivo stability and bioavailability
Future Directions
There are several future directions for the research on N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea, including:
- Development of more potent and selective AMPK activators
- Investigation of the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and cardiovascular diseases
- Optimization of the pharmacokinetic properties of this compound for in vivo studies
- Identification of the downstream targets of AMPK activation by this compound and their roles in the physiological and pathological processes
Scientific Research Applications
N-[4-(1-azepanylsulfonyl)phenyl]-N'-(3-fluorophenyl)thiourea has been extensively studied for its potential therapeutic applications in metabolic disorders, such as type 2 diabetes and obesity. AMPK activation by this compound leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, which can improve insulin sensitivity and energy metabolism. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
In addition, this compound has been investigated for its potential anti-cancer properties. AMPK activation by this compound can induce cell cycle arrest and apoptosis in cancer cells, which can inhibit tumor growth. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
properties
IUPAC Name |
1-[4-(azepan-1-ylsulfonyl)phenyl]-3-(3-fluorophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O2S2/c20-15-6-5-7-17(14-15)22-19(26)21-16-8-10-18(11-9-16)27(24,25)23-12-3-1-2-4-13-23/h5-11,14H,1-4,12-13H2,(H2,21,22,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVPXETPWOXUPFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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